Cas no 1402886-92-3 (7-bromoisoquinolin-4-ol)

7-bromoisoquinolin-4-ol structure
7-bromoisoquinolin-4-ol structure
Product Name:7-bromoisoquinolin-4-ol
CAS No:1402886-92-3
MF:C9H6BrNO
MW:224.054041385651
MDL:MFCD25372106
CID:3162797
PubChem ID:70847633
Update Time:2025-04-21

7-bromoisoquinolin-4-ol Chemical and Physical Properties

Names and Identifiers

    • 4-Isoquinolinol, 7-bromo-
    • 7-bromoisoquinolin-4-ol
    • 1402886-92-3
    • SCHEMBL13172306
    • EN300-2934028
    • MDL: MFCD25372106
    • Inchi: 1S/C9H6BrNO/c10-7-1-2-8-6(3-7)4-11-5-9(8)12/h1-5,12H
    • InChI Key: PAIWZIRXPMHCIY-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2C(=CN=CC=2C=1)O

Computed Properties

  • Exact Mass: 222.963
  • Monoisotopic Mass: 222.963
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 33.1A^2
  • XLogP3: 2.4

7-bromoisoquinolin-4-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Enamine
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